Tris(cyclopentadienyl)thulium(III), 99.9% trace metals basis

• Molecular Formula: C15H15Tm
• Molecular Weight: 364.21 g/mol
• InChI: InChI=1S/3C5H5.Tm/c3*1-2-4-5-3-1;/h3*1-5H
• InChI Key: RALPDFZGVPHOPN-UHFFFAOYSA-N
• Canonical SMILES: [CH]1[CH][CH][CH][CH]1.[CH]1[CH][CH][CH][CH]1.[CH]1[CH][CH][CH][CH]1.[Tm]

Description

Tris(cyclopentadienyl)thulium(III) is an organometallic compound with the molecular formula (C₅H₅)₃Tm. It consists of a thulium ion coordinated to three cyclopentadienyl ligands. This compound is known for its unique properties and applications in various fields, including chemistry, materials science, and industry .

Preparation Methods

Synthetic Routes and Reaction Conditions: Tris(cyclopentadienyl)thulium(III) can be synthesized through the reaction of thulium(III) chloride with cyclopentadienyl anions. One common method involves the reaction of tris(cyclopentadienyl)aluminum(III) with thulium(III) chloride in a suitable solvent, followed by purification steps to isolate the desired product .

Industrial Production Methods: Industrial production of tris(cyclopentadienyl)thulium(III) typically involves similar synthetic routes but on a larger scale. The process requires precise control of reaction conditions, including temperature, pressure, and solvent choice, to ensure high yield and purity of the final product .

Chemical Reactions Analysis

Types of Reactions: Tris(cyclopentadienyl)thulium(III) undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form higher oxidation state complexes.

Reduction: It can be reduced to lower oxidation state species.

Substitution: The cyclopentadienyl ligands can be substituted with other ligands under specific conditions

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include oxygen and halogens.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) are often used.

Substitution: Ligand exchange reactions can be facilitated by using strong nucleophiles or electrophiles

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield thulium(IV) complexes, while reduction can produce thulium(II) species .

Scientific Research Applications

Tris(cyclopentadienyl)thulium(III) has a wide range of applications in scientific research:

Chemistry: It is used as a catalyst in various organic reactions and as a precursor for the synthesis of other organometallic compounds.

Materials Science: The compound is employed in the deposition of thin films and coatings, particularly in the semiconductor industry.

Biology and Medicine: Research is ongoing to explore its potential use in medical imaging and as a therapeutic agent.

Industry: It finds applications in the manufacturing of advanced materials and as a reagent in chemical processes.

Mechanism of Action

The mechanism of action of tris(cyclopentadienyl)thulium(III) involves its ability to coordinate with various substrates and facilitate chemical transformations. The cyclopentadienyl ligands provide stability to the thulium ion, allowing it to participate in catalytic cycles and other reactions. The compound’s reactivity is influenced by the electron-donating properties of the cyclopentadienyl rings, which modulate the redox potential of the thulium center .

Comparison with Similar Compounds

• Tris(cyclopentadienyl)lanthanum(III)
• Tris(cyclopentadienyl)yttrium(III)
• Tris(tetramethylcyclopentadienyl)gadolinium(III)
• Tris(butylcyclopentadienyl)yttrium(III)

Comparison: Tris(cyclopentadienyl)thulium(III) is unique due to the specific electronic configuration and size of the thulium ion, which imparts distinct reactivity and stability compared to its lanthanide and actinide counterparts. The choice of cyclopentadienyl ligands and the central metal ion significantly influence the compound’s properties and applications .